Cas no 22710-07-2 (2,3-Lutidine-N-oxide)

• Product Name: 2,3-Lutidine-N-oxide
• CAS No: 22710-07-2
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 52128
• PubChem ID: 3840573
• Update Time: 2025-11-02

2,3-Lutidine-N-oxide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethylpyridine-N-oxide
• 2,3-Lutidine-N-oxide
• 2,3-dimethylpyridine n oxide
• 2,3-Dimethylpyridine N-oxide
• 2,3-DIFLUORO-4-BROMOPHENOL
• 2,3-DIMETHYL-4-PYRIDINE-N-OXIDE
• 2,3-Dimethylpyridine 1-oxide
• 2,3-dimethyl-pyridine-1-oxide
• 2,3-Lutidine 1-oxide
• 3-methyl-2-picoline-N-oxide
• 5,6-dimethyl-3-pyridinyl-N-Oxide
• GS-5412
• H10547
• 2,3-dimethylpyridine1-oxide
• AKOS005444206
• AB01334709-02
• J-507039
• QWLULCKKOHDCIE-UHFFFAOYSA-N
• 2,3-dimethylpyridine-1-oxide
• MFCD00460842
• A816320
• 2,3-dimethyl-1-oxido-pyridin-1-ium
• AC-15815
• Pyridine, 2,3-dimethyl-, 1-oxide
• Lansoprazole Impurity 23
• 2,3-DimethylpyridineN-oxide
• SCHEMBL538571
• 2,3-dimethyl-1-oxidopyridin-1-ium
• SY065404
• FT-0609728
• 166521-76-2
• EN300-138222
• 22710-07-2
• 2,3-dimethylpyridin-1-ium-1-olate
• NCGC00342221-01
• 2,3-lutidin-N-oxide
• STK368462
• Pyridine, 2,3-dimethyl-, 1-oxide, radical ion(1+) (9CI)

• MDL： MFCD00460842
• Inchi： 1S/C7H9NO/c1-6-4-3-5-8(9)7(6)2/h3-5H,1-2H3
• InChI Key： QWLULCKKOHDCIE-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 123.06800
• Monoisotopic Mass: 123.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 25.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1
• Boiling Point: 298.1 °C at 760 mmHg
• Flash Point: 298.1 °C at 760 mmHg
• Refractive Index: 1.509
• PSA: 25.46000
• LogP: 1.73190
• Solubility: Not determined

2,3-Lutidine-N-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at recommended temperature

Additional information on 2,3-Lutidine-N-oxide

2,3-Lutidine-N-oxide (CAS No. 22710-07-2): Properties, Applications, and Market Insights

2,3-Lutidine-N-oxide (CAS No. 22710-07-2) is a heterocyclic organic compound that belongs to the class of N-oxides. This compound has gained significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for specialty chemicals in research and industrial applications, 2,3-Lutidine-N-oxide has emerged as a valuable intermediate in synthetic chemistry.

The molecular structure of 2,3-Lutidine-N-oxide consists of a pyridine ring with methyl groups at the 2 and 3 positions, and an oxygen atom bonded to the nitrogen. This unique structure imparts specific chemical properties, making it useful in various catalytic reactions and as a ligand in coordination chemistry. Researchers are particularly interested in its role in green chemistry applications, where it serves as an eco-friendly alternative to traditional reagents.

One of the most common questions about 2,3-Lutidine-N-oxide is its solubility and stability under different conditions. Studies have shown that it is soluble in polar solvents like water, ethanol, and acetone, which makes it suitable for a wide range of laboratory applications. Its stability at room temperature ensures safe handling and storage, aligning with modern safety protocols in chemical research.

In the pharmaceutical industry, 2,3-Lutidine-N-oxide is used as a building block for the synthesis of drug intermediates. Its ability to participate in oxidation reactions and form stable complexes with metals has made it a key component in the development of new therapeutic agents. Recent trends in drug discovery highlight its potential in creating more efficient and targeted medications.

The agrochemical sector also benefits from the properties of 2,3-Lutidine-N-oxide. It is employed in the synthesis of crop protection agents and pesticides, contributing to sustainable agriculture practices. As the demand for eco-friendly agrochemicals grows, this compound is expected to play an even more significant role in the industry.

From a market perspective, the global demand for 2,3-Lutidine-N-oxide is on the rise, driven by advancements in chemical research and increasing applications in high-tech industries. Suppliers and manufacturers are focusing on improving production methods to meet the needs of research institutions and industrial laboratories. The compound's compatibility with automated synthesis platforms further enhances its appeal in modern chemical workflows.

In material science, 2,3-Lutidine-N-oxide is explored for its potential in creating advanced functional materials. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has opened new avenues for designing materials with tailored properties. This aligns with the growing interest in smart materials and nanotechnology.

For researchers and industry professionals, understanding the synthesis pathways of 2,3-Lutidine-N-oxide is crucial. Common methods include the oxidation of 2,3-lutidine using peroxides or other oxidizing agents. Optimizing these processes for higher yields and lower environmental impact remains a key focus in process chemistry.

In conclusion, 2,3-Lutidine-N-oxide (CAS No. 22710-07-2) is a multifaceted compound with broad applications across industries. Its unique chemical properties, combined with its role in sustainable chemistry and innovative research, make it a valuable asset for scientists and manufacturers alike. As the chemical industry continues to evolve, this compound is poised to remain at the forefront of scientific advancements.